![molecular formula C15H24O2Si B593684 1-[2-[Tert-butyl(dimethyl)silyl]-3-hydroxyphenyl]propan-1-one CAS No. 134154-50-0](/img/structure/B593684.png)
1-[2-[Tert-butyl(dimethyl)silyl]-3-hydroxyphenyl]propan-1-one
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Description
The compound “1-[2-[Tert-butyl(dimethyl)silyl]-3-hydroxyphenyl]propan-1-one” is a type of organosilicon compound. It is commonly abbreviated as TBDMSCl or TBDMSCl . It is a chlorosilane containing two methyl groups and a tert-butyl group . It is a colorless or white solid that is soluble in many organic solvents but reacts with water and alcohols .
Synthesis Analysis
The compound is used to protect alcohols in organic synthesis . tert-Butyldimethylsilyl chloride reacts with alcohols in the presence of base to give tert-butyldimethyl silyl ethers . These silyl ethers hydrolyze much more slowly than the trimethylsilyl ethers . It also can silylate terminal alkynes .Molecular Structure Analysis
The molecular structure of the compound can be represented by the formula C9H22O2Si . The 3D structure of the compound can be viewed using Java or Javascript .Chemical Reactions Analysis
Tert-Butyldimethylsilyl chloride reacts with alcohols in the presence of base to give tert-butyldimethyl silyl ethers . These silyl ethers hydrolyze much more slowly than the trimethylsilyl ethers . It also can silylate terminal alkynes .Physical And Chemical Properties Analysis
The compound is a white solid with a melting point of 86-89°C and a boiling point of 125°C . It is soluble in most organic solvents and is typically used in CH2Cl2, THF, and DMF .Mechanism of Action
Safety and Hazards
The compound is corrosive and flammable . It is recommended to use it in anhydrous systems and operate and use it in a fume hood . It is also recommended to avoid breathing dust/fume/gas/mist/vapors/spray . If it comes into contact with the skin, it should be washed off with plenty of soap and water . Protective gloves, clothing, eye protection, and face protection should be worn when handling the compound .
Properties
IUPAC Name |
1-[2-[tert-butyl(dimethyl)silyl]-3-hydroxyphenyl]propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24O2Si/c1-7-12(16)11-9-8-10-13(17)14(11)18(5,6)15(2,3)4/h8-10,17H,7H2,1-6H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOUNNXVRTXYNKM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C(=CC=C1)O)[Si](C)(C)C(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24O2Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40721545 |
Source
|
Record name | 1-{2-[tert-Butyl(dimethyl)silyl]-3-hydroxyphenyl}propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40721545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.43 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
134154-50-0 |
Source
|
Record name | 1-{2-[tert-Butyl(dimethyl)silyl]-3-hydroxyphenyl}propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40721545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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